Cas no 144916-98-3 (Benzeneacetyl chloride,a-hydroxy-3-methyl-)

• Product Name: Benzeneacetyl chloride,a-hydroxy-3-methyl-
• CAS No: 144916-98-3
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 102011
• PubChem ID: 45080819
• Update Time: 2025-04-18

Benzeneacetyl chloride,a-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetyl chloride,a-hydroxy-3-methyl-
• 2-hydroxy-2-(3-methylphenyl)acetyl chloride
• DTXSID20664108
• Hydroxy(3-methylphenyl)acetyl chloride
• 144916-98-3

• Inchi： 1S/C9H9ClO2/c1-6-3-2-4-7(5-6)8(11)9(10)12/h2-5,8,11H,1H3
• InChI Key： MOCRMULEQZBLBI-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC=C(C)C=1)O)=O

Computed Properties

• Exact Mass: 184.02917
• Monoisotopic Mass: 184.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 37.3